Cas no 2307783-77-1 (rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis)

Technical Introduction: rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride is a chiral piperidine derivative with a cis-configuration, offering a structurally defined scaffold for synthetic and medicinal chemistry applications. The compound features a hydroxymethyl group at the 2-position and a methyl substituent at the 4-position of the piperidine ring, providing versatility for further functionalization. Its hydrochloride salt form ensures improved stability and solubility, facilitating handling in research settings. The cis-stereochemistry and racemic nature make it a valuable intermediate for stereochemical studies or asymmetric synthesis. This compound is particularly useful in the development of pharmacologically active molecules, where precise stereocontrol is critical. Its well-defined structure supports reproducibility in synthetic routes and mechanistic investigations.
rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis structure
2307783-77-1 structure
Product Name:rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis
CAS No:2307783-77-1
MF:C7H16ClNO
MW:165.661041259766
MDL:MFCD30478161
CID:5240339
PubChem ID:137832735
Update Time:2025-06-09

rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

    • Rel-((2R,4S)-4-methylpiperidin-2-yl)methanol hydrochloride
    • rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis
    • MDL: MFCD30478161
    • Inchi: 1S/C7H15NO.ClH/c1-6-2-3-8-7(4-6)5-9;/h6-9H,2-5H2,1H3;1H/t6-,7+;/m0./s1
    • InChI Key: QFPBAGOTDWWMPI-UOERWJHTSA-N
    • SMILES: Cl.OC[C@H]1C[C@@H](C)CCN1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Topological Polar Surface Area: 32.299

rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis Pricemore >>

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